Cas no 107263-95-6 (N-Fluoropyridinium Trifluoromethanesulfonate)

• Product Name: N-Fluoropyridinium Trifluoromethanesulfonate
• CAS No: 107263-95-6
• MF: C₆H₅F₄NO₃S
• MW: 247.167414426804
• MDL: MFCD00013458
• CID: 91323
• Update Time: 2025-10-28

N-Fluoropyridinium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-FLUOROPYRIDINIUM TRIFLATE
• N-FLUOROPYRIDINIUM TRIFLATE
• N-FLUOROPYRIDINIUM TRIFLUOROMETHANESULFONATE
• N-FLUOROPYRIDINIUM TRIFLUOROMETHANESULPHONATE
• 1-FLUOROPYRIDINIUM TRIFLUOROMETHANESULFONATE
• PYRIDINIUM,1-FLUORO-TRIFLUOROMETHANESULFONIC ACID(1:1)
• Pyridinium, 1-fluoro-, salt with trifluoromethanesulfonic acid (1:1)
• 1-Fluoropyridinium Trifluoromethanesulfonate [Fluorinating Reagent]
• 1-fluoropyridin-1-ium,trifluoromethanesulfonate
• 1-FLUOROPYRIDINIUM TRIFLATE, TECH
• N-Fluoropyridinium triflate,95%
• 1-Fluoropyridinium triflate 99%
• N-FluoropyridiniuM triflate, 95% 500MG
• N-Fluoropyridiniumtrifluoromethanesulphonate99%
• 1-FLUOROPYRIDINIUMTRIFLATE
• 1-fluoropyridin-1-ium; trifluoromethanesulfonate
• KSC182S3J
• JFZMMCYRTJBQQI-UHFFFAOYSA-M
• SBB100226
• PC4202
• HCH0026866
• triflu
• N-Fluoropyridinium Trifluoromethanesulfonate

• MDL： MFCD00013458
• Inchi： 1S/C5H5FN.CHF3O3S/c6-7-4-2-1-3-5-7;2-1(3,4)8(5,6)7/h1-5H;(H,5,6,7)/q+1;/p-1
• InChI Key： JFZMMCYRTJBQQI-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].F[N+]1C=CC=CC=1
• BRN： 4222821

Computed Properties

• Exact Mass: 246.99300
• Monoisotopic Mass: 246.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or grayish yellow powder
• Density: 1.5493 (estimate)
• Melting Point: 185-186 °C (lit.)
• Boiling Point: 162 °C at 760 mmHg
• Flash Point: 226 ºC ( 438.80 ºF)
• Water Partition Coefficient: Reacts with water.
• PSA: 69.46000
• LogP: 1.83890
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

N-Fluoropyridinium Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 35
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：0-6°C
• HazardClass：8
• PackingGroup：III
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Fluoropyridinium Trifluoromethanesulfonate

Comprehensive Guide to N-Fluoropyridinium Trifluoromethanesulfonate (CAS No. 107263-95-6): Properties, Applications, and Innovations

N-Fluoropyridinium Trifluoromethanesulfonate (CAS No. 107263-95-6) is a highly specialized fluorinating reagent widely recognized in synthetic organic chemistry for its unique reactivity and efficiency. This compound, often abbreviated as NFPT, belongs to the class of N-fluoropyridinium salts and is valued for its ability to introduce fluorine atoms into organic molecules under mild conditions. Its molecular structure combines a pyridinium core with a trifluoromethanesulfonate counterion, enhancing its solubility and stability in various solvents.

In recent years, the demand for fluorinated compounds has surged due to their applications in pharmaceuticals, agrochemicals, and materials science. N-Fluoropyridinium Trifluoromethanesulfonate has emerged as a key reagent in this context, particularly for the synthesis of fluorinated heterocycles and aryl fluorides. Researchers and industry professionals frequently search for terms like "fluorination reagents comparison", "mild fluorination methods", and "CAS 107263-95-6 applications", reflecting the growing interest in efficient and selective fluorination techniques.

The compound's mechanism of action involves the transfer of an electrophilic fluorine atom to nucleophilic substrates, making it ideal for reactions where traditional fluorinating agents like elemental fluorine or xenon difluoride are too harsh or impractical. This property aligns with the current trend toward green chemistry and sustainable synthesis, as NFPT minimizes byproduct formation and reduces energy consumption. Searches for "eco-friendly fluorination" and "safe fluorinating agents" highlight the importance of such advancements in modern laboratories.

One of the standout features of N-Fluoropyridinium Trifluoromethanesulfonate is its compatibility with a broad range of functional groups, including sensitive moieties like esters, amides, and ketones. This versatility has led to its adoption in the synthesis of complex molecules, such as fluorinated APIs (Active Pharmaceutical Ingredients) and liquid crystal materials. Keywords like "fluorinated drug synthesis" and "high-value fluorochemicals" are frequently associated with this reagent, underscoring its industrial relevance.

From a technical perspective, CAS 107263-95-6 exhibits excellent thermal stability and can be stored under inert conditions for extended periods without significant degradation. Its crystalline form ensures easy handling and accurate dosing, which is critical for reproducibility in research and manufacturing. These attributes address common user queries such as "stable fluorination reagents" and "handling N-fluoropyridinium salts", making it a preferred choice for chemists.

Innovations in fluorination chemistry continue to drive interest in N-Fluoropyridinium Trifluoromethanesulfonate. Recent studies explore its use in flow chemistry setups and catalytic fluorination, further expanding its utility. The compound's role in late-stage fluorination—a strategy to modify drug candidates late in the synthesis process—has also gained traction, as evidenced by searches for "C-H fluorination techniques" and "medicinal chemistry fluorination".

In summary, N-Fluoropyridinium Trifluoromethanesulfonate (CAS No. 107263-95-6) represents a cornerstone of modern fluorination methodologies. Its balance of reactivity, selectivity, and practicality positions it at the forefront of synthetic chemistry, addressing both academic and industrial needs. As the demand for fluorinated compounds grows, this reagent will undoubtedly remain a topic of keen interest and innovation.